Cas no 2219371-23-8 (tert-butyl N-3-(3,3-dimethyloxiran-2-yl)propylcarbamate)

• Product Name: tert-butyl N-3-(3,3-dimethyloxiran-2-yl)propylcarbamate
• CAS No: 2219371-23-8
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5966960
• PubChem ID: 142096857
• Update Time: 2025-10-20

tert-butyl N-3-(3,3-dimethyloxiran-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(3,3-dimethyloxiran-2-yl)propylcarbamate
• tert-butyl N-[3-(3,3-dimethyloxiran-2-yl)propyl]carbamate
• EN300-1708296
• 2219371-23-8

• Inchi： 1S/C12H23NO3/c1-11(2,3)16-10(14)13-8-6-7-9-12(4,5)15-9/h9H,6-8H2,1-5H3,(H,13,14)
• InChI Key： OXDAVYMYWLNYDC-UHFFFAOYSA-N
• SMILES： O1C(CCCNC(=O)OC(C)(C)C)C1(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.9Ų

Additional information on tert-butyl N-3-(3,3-dimethyloxiran-2-yl)propylcarbamate

Comprehensive Guide to tert-butyl N-3-(3,3-dimethyloxiran-2-yl)propylcarbamate (CAS No. 2219371-23-8)

tert-butyl N-3-(3,3-dimethyloxiran-2-yl)propylcarbamate (CAS No. 2219371-23-8) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to as a carbamate derivative, is known for its unique structural features, including a tert-butyl group and a dimethyloxirane moiety. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug synthesis and material science.

The molecular structure of tert-butyl N-3-(3,3-dimethyloxiran-2-yl)propylcarbamate includes a reactive oxirane ring, which makes it a valuable intermediate in organic synthesis. The presence of the tert-butyl carbamate group enhances its stability, allowing for easier handling and storage. These properties have led to its use in the development of novel pharmaceutical agents, particularly in the field of small molecule therapeutics.

One of the most searched questions about this compound is: "What are the applications of tert-butyl N-3-(3,3-dimethyloxiran-2-yl)propylcarbamate in drug discovery?" The answer lies in its role as a building block for more complex molecules. Researchers utilize it to introduce the oxirane functionality into target compounds, which can then be further modified to create potential drug candidates. This is particularly relevant in the development of anti-inflammatory and anticancer agents, where the oxirane ring can act as a key pharmacophore.

Another trending topic in the scientific community is the use of tert-butyl N-3-(3,3-dimethyloxiran-2-yl)propylcarbamate in green chemistry. With growing emphasis on sustainable practices, this compound's ability to participate in atom-efficient reactions makes it an attractive choice for environmentally friendly synthesis. Its low toxicity profile and compatibility with catalytic processes further enhance its appeal in modern laboratories.

The synthesis of tert-butyl N-3-(3,3-dimethyloxiran-2-yl)propylcarbamate typically involves the reaction of 3-(3,3-dimethyloxiran-2-yl)propylamine with di-tert-butyl dicarbonate. This method is favored for its high yield and purity, making it a reliable choice for industrial-scale production. Researchers often search for "optimized synthesis protocols for CAS 2219371-23-8", highlighting the demand for efficient and scalable preparation methods.

In the pharmaceutical industry, tert-butyl N-3-(3,3-dimethyloxiran-2-yl)propylcarbamate is gaining attention for its potential in prodrug design. The carbamate group can be hydrolyzed under physiological conditions, releasing the active drug molecule. This property is particularly useful in improving the bioavailability of poorly soluble drugs, a common challenge in drug development.

Recent advancements in computational chemistry have also contributed to the growing interest in this compound. Molecular modeling studies have predicted favorable binding affinities for derivatives of tert-butyl N-3-(3,3-dimethyloxiran-2-yl)propylcarbamate with various biological targets. These findings have spurred further experimental investigations, particularly in the search for new enzyme inhibitors.

The stability of tert-butyl N-3-(3,3-dimethyloxiran-2-yl)propylcarbamate under different conditions is another frequently researched topic. Studies have shown that it remains stable at room temperature for extended periods, making it convenient for storage and transportation. However, like many epoxide-containing compounds, it should be protected from moisture to prevent ring-opening reactions.

Analytical characterization of this compound typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for quality control, especially when the compound is used as a pharmaceutical intermediate. The purity requirements for such applications are stringent, often exceeding 98%, which drives the development of advanced purification methods.

Looking to the future, tert-butyl N-3-(3,3-dimethyloxiran-2-yl)propylcarbamate is expected to play an increasingly important role in medicinal chemistry. Its versatile reactivity profile and compatibility with diverse synthetic strategies position it as a valuable tool for discovering new therapeutic agents. As research continues, we anticipate seeing more publications and patents featuring this interesting compound.

For researchers working with tert-butyl N-3-(3,3-dimethyloxiran-2-yl)propylcarbamate, proper handling procedures should always be followed, including the use of appropriate personal protective equipment. While not classified as hazardous under normal conditions, standard laboratory safety protocols should be observed when working with any chemical substance.

The market for specialty chemicals like tert-butyl N-3-(3,3-dimethyloxiran-2-yl)propylcarbamate is growing steadily, driven by increasing demand from the pharmaceutical and biotechnology sectors. Suppliers are expanding their catalogs to include such high-purity intermediates, catering to the needs of research institutions and pharmaceutical companies worldwide.

In conclusion, tert-butyl N-3-(3,3-dimethyloxiran-2-yl)propylcarbamate (CAS No. 2219371-23-8) represents an important compound in modern chemical research. Its unique structural features and versatile applications make it a valuable asset in drug discovery and development. As scientific understanding of this molecule deepens, we can expect to see even more innovative uses emerging in the coming years.